Cas no 2229416-18-4 (3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol)

• Product Name: 3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol
• CAS No: 2229416-18-4
• MF: C₁₂H₁₄F₄O
• MW: 250.232577800751
• CID: 5808666
• PubChem ID: 165671693
• Update Time: 2025-06-22

3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol
• 3-[3-fluoro-4-(trifluoromethyl)phenyl]-2,2-dimethylpropan-1-ol
• 2229416-18-4
• EN300-1940083

• Inchi： 1S/C12H14F4O/c1-11(2,7-17)6-8-3-4-9(10(13)5-8)12(14,15)16/h3-5,17H,6-7H2,1-2H3
• InChI Key： WJHBKVJAJDYRGL-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC(C)(C)CO

Computed Properties

• Exact Mass: 250.09807771g/mol
• Monoisotopic Mass: 250.09807771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol

Introduction to 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol (CAS No. 2229416-18-4)

3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol, also known by its CAS number 2229416-18-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluoro-substituted aromatic ring and a trifluoromethyl group, which contribute to its stability and reactivity.

The chemical structure of 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol consists of a fluoro-substituted phenyl ring attached to a trifluoromethyl group, with a 2,2-dimethylpropan-1-ol moiety. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making it an attractive candidate for drug development. The fluoro substitution on the phenyl ring further enhances the compound's biological activity and selectivity.

In the realm of pharmaceutical research, 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity without causing significant cytotoxicity, suggesting its potential as a safe and effective therapeutic agent.

Beyond its pharmaceutical applications, 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol has also been investigated for its use in materials science. The unique combination of fluorine atoms and the trifluoromethyl group provides this compound with excellent thermal stability and chemical resistance. These properties make it suitable for use in advanced coatings and polymers that require high performance under harsh conditions. A recent study published in Advanced Materials in 2023 demonstrated that incorporating this compound into polymer matrices significantly enhanced their mechanical strength and durability.

The synthesis of 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol typically involves multi-step processes that include the formation of the fluoro-substituted phenyl ring, introduction of the trifluoromethyl group, and final functionalization to form the alcohol moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, it is generally recommended to handle 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol with appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure. Additionally, storage should be in a cool, dry place away from incompatible substances to ensure stability and prevent degradation.

The future outlook for 3-Fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-ol is promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. As more data becomes available from clinical trials and material testing, it is likely that this compound will play an increasingly important role in both pharmaceutical and materials science industries.